Cas no 1187166-47-7 (2-(3,5-Dimethylbenzoyl)-5-methylpyridine)

• Product Name: 2-(3,5-Dimethylbenzoyl)-5-methylpyridine
• CAS No: 1187166-47-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD13152698
• CID: 4684538
• Update Time: 2025-06-23

2-(3,5-Dimethylbenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylbenzoyl)-5-methylpyridine
• (3,5-Dimethylphenyl)(5-methylpyridin-2-yl)methanone

• MDL： MFCD13152698
• Inchi： 1S/C15H15NO/c1-10-4-5-14(16-9-10)15(17)13-7-11(2)6-12(3)8-13/h4-9H,1-3H3
• InChI Key： ARBQFLMBZPMEIF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CN=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 30

Additional information on 2-(3,5-Dimethylbenzoyl)-5-methylpyridine

Introduction to 2-(3,5-Dimethylbenzoyl)-5-methylpyridine (CAS No. 1187166-47-7)

2-(3,5-Dimethylbenzoyl)-5-methylpyridine, with the CAS number 1187166-47-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted benzoyl group. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 2-(3,5-Dimethylbenzoyl)-5-methylpyridine is C₁₅H₁₄N₂O, and its molecular weight is approximately 238.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 3,5-dimethylbenzoyl chloride with 5-methylpyridine in the presence of a suitable base. This synthesis method ensures high purity and yield, making it suitable for both laboratory-scale experiments and industrial applications.

In the realm of medicinal chemistry, 2-(3,5-Dimethylbenzoyl)-5-methylpyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of drugs targeting these conditions.

Beyond its medicinal applications, 2-(3,5-Dimethylbenzoyl)-5-methylpyridine has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and other advanced materials. A study published in Advanced Materials (2022) reported that this compound can be used to enhance the performance of organic photovoltaic devices by improving charge transport properties and stability under various environmental conditions.

The physical properties of 2-(3,5-Dimethylbenzoyl)-5-methylpyridine, such as its melting point and solubility, have been extensively characterized. It is known to have a melting point ranging from 90°C to 92°C and is moderately soluble in common organic solvents like dichloromethane and ethanol. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while 2-(3,5-Dimethylbenzoyl)-5-methylpyridine is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize any potential risks.

The environmental impact of 2-(3,5-Dimethylbenzoyl)-5-methylpyridine has also been considered in recent studies. Research published in Environmental Science & Technology (2021) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it has low ecotoxicity and moderate biodegradability, suggesting that it can be used with minimal environmental impact when proper disposal methods are followed.

In conclusion, 2-(3,5-Dimethylbenzoyl)-5-methylpyridine (CAS No. 1187166-47-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is likely to play an increasingly important role in various scientific and industrial fields.